Cas no 439942-97-9 (9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine)

• Product Name: 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine
• CAS No: 439942-97-9
• MF: C₅₅H₆₄N₂
• MW: 753.110074996948
• CID: 4649956
• PubChem ID: 127255400
• Update Time: 2025-07-19

9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 9,9-Dioctyl-N2,N7-diphenyl-N2-(m-tolyl)-N7-(o-tolyl)-9H-fluorene-2,7-diamine
• N,N'-Bis(3-methylphenyl)-N,N'-bis(phenyl)-9,9-dioctyl?fluorene
• AKOS030524295
• 439942-97-9
• 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine

• Inchi： 1S/C55H64N2/c1-5-7-9-11-13-23-38-55(39-24-14-12-10-8-6-2)52-41-48(56(45-28-17-15-18-29-45)47-32-25-26-43(3)40-47)34-36-50(52)51-37-35-49(42-53(51)55)57(46-30-19-16-20-31-46)54-33-22-21-27-44(54)4/h15-22,25-37,40-42H,5-14,23-24,38-39H2,1-4H3
• InChI Key： KDFPUYCQIRIAFD-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1C)C1C=CC2C3C=CC(=CC=3C(C=2C=1)(CCCCCCCC)CCCCCCCC)N(C1C=CC=CC=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 752.50695005g/mol
• Monoisotopic Mass: 752.50695005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 57
• Rotatable Bond Count: 20
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.2
• Topological Polar Surface Area: 6.5Ų

Additional information on 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine

Introduction to 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine (CAS No. 439942-97-9)

9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine is a specialized organic compound that has garnered significant attention in the field of advanced materials and optoelectronics. This compound, identified by its unique Chemical Abstracts Service (CAS) number 439942-97-9, belongs to the class of fluorene derivatives, which are widely recognized for their exceptional thermal stability, high charge carrier mobility, and excellent luminescent properties. These characteristics make it a promising candidate for various applications, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and sensors.

The molecular structure of 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine is meticulously designed to optimize its performance in electronic devices. The presence of octyl side chains enhances the compound's solubility in organic solvents, facilitating its processing into thin films via solution-based techniques such as spin-coating or inkjet printing. Additionally, the combination of phenyl and tolyl substituents at the n2,n7 positions introduces rigidity to the fluorene core, improving molecular packing and intermolecular interactions. This structural arrangement is crucial for achieving efficient charge transport and minimizing exciton quenching in optoelectronic applications.

Recent advancements in the field of conjugated polymers have highlighted the importance of fluorene-based materials due to their tunable energy levels and superior film-forming properties. 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine has been extensively studied for its potential in constructing high-performance polymeric semiconductors. Research has demonstrated that this compound can be effectively used as a donor or acceptor material in bulk heterojunction (BHJ) solar cells, where its ability to form stable blends with fullerene derivatives enhances device efficiency. The long alkyl chains also contribute to better surface coverage and reduced aggregation, leading to improved charge extraction and overall device performance.

In the realm of OLED technology, 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine has shown promise as an emissive layer material. Its high fluorescence quantum yield and thermal stability make it an ideal candidate for display applications. Studies have reported that incorporating this compound into multilayer OLED structures can lead to brighter and more energy-efficient displays. Furthermore, the compound's compatibility with other fluorene-based derivatives allows for the design of complex emission layers with tailored color properties.

The synthesis of 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include Suzuki-Miyaura cross-coupling reactions between appropriately functionalized fluorene precursors. The use of palladium catalysts and ligands is often employed to facilitate these transformations while minimizing side reactions. The introduction of bulky alkyl chains during synthesis is critical for achieving the desired solubility and film-forming properties without compromising electronic performance.

From an industrial perspective, the scalability of producing 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine remains a key consideration for its widespread adoption in commercial applications. Researchers are actively exploring cost-effective synthetic methodologies that maintain the compound's high-quality characteristics. Advances in green chemistry have also prompted investigations into solvent-free or low-solvent processes that reduce environmental impact while preserving yield and purity.

The versatility of CAS No. 439942-97-9 extends beyond optoelectronics; it has also been explored in the development of advanced sensors due to its sensitivity to environmental stimuli such as oxygen and humidity. The compound's luminescent properties allow for real-time monitoring of these parameters through fluorescence quenching or shifts in emission wavelength. This capability makes it valuable in environmental monitoring systems and biomedical devices where precise detection is essential.

Future research directions for 9,9-Dioctyl-n2,n7-diphenyl-n2,n7-dip-tolyl-9h-fluorene-2,7-diamine may focus on enhancing its integration with other functional materials to create hybrid systems with superior performance characteristics. For instance, combining this fluorene derivative with metal organic frameworks (MOFs) could lead to novel materials with enhanced light-harvesting capabilities for solar cells or improved sensing properties for gas detectors. Additionally, exploring its potential in flexible electronics could open up new avenues for wearable devices and foldable displays.

In conclusion, CAS No 439 92 97 99, 99 , Dioctyln n n Diphenyln n n Dipp-tolyln 99 h -fluorene - Diam ine, represents a significant advancement in the field of advanced materials science . Its unique structural features make it highly suitable for a wide range of applications , from high-performance electronic devices to innovative sensing technologies . As research continues , we can expect even more groundbreaking developments that will further solidify its importance in both academic and industrial settings . p >